1-Butoxyethoxy-2-propanol

Specification

• CAS No.: 124-16-3
• Molecular Formula: C9H20O3
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 1-(2-butoxyethoxy)propan-2-ol
• Standard InChI: InChI=1S/C9H20O3/c1-3-4-5-11-6-7-12-8-9(2)10/h9-10H,3-8H2,1-2H3
• Standard InChI Key: NPMRPDRLIHYOBW-UHFFFAOYSA-N
• SMILES: CCCCOCCOCC(C)O
• Canonical SMILES: CCCCOCCOCC(C)O
• Boiling Point: 230.0 °C; 230.3 °C
• Colorform: COLORLESS LIQUID
• Flash Point: 250 °F
• Melting Point: FREEZING POINT -90 °C

Introduction

Chemical Identity and Structure

1-Butoxyethoxy-2-propanol (CAS Number 124-16-3) is an organic compound with the molecular formula C₉H₂₀O₃. It contains three oxygen atoms in its structure, with a butoxy group connected to an ethoxy chain that links to a 2-propanol group. This arrangement creates a molecule that exhibits both hydrophilic and hydrophobic characteristics, contributing to its effectiveness as a solvent.

The compound is also known by several synonyms including 4,7-Dioxaundecan-2-ol, (Butoxyethoxy)propanol, 1-(2-butoxyethoxy)propan-2-ol, and 2-Propanol, 1-(2-butoxyethoxy)-. Its IUPAC standard name is 1-(2-butoxyethoxy)propan-2-ol, and it has the IUPAC Standard InChIKey NPMRPDRLIHYOBW-UHFFFAOYSA-N.

Physical and Chemical Properties

1-Butoxyethoxy-2-propanol possesses distinctive physical and chemical properties that make it suitable for various applications. The comprehensive data on its properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Butoxyethoxy-2-propanol

Property	Value
Molecular Formula	C₉H₂₀O₃
Molecular Weight	176.25300 g/mol
Density	0.938 g/cm³
Boiling Point	248.9°C at 760 mmHg
Melting Point	-89.9°C
Flash Point	104.3°C
Refractive Index	1.431
Exact Mass	176.14100
Polar Surface Area (PSA)	38.69000
LogP	1.20050
Vapor Pressure	0.011 mmHg at 25°C
pKa	14.43±0.20 (Predicted)

The relatively high boiling point and flash point of 1-butoxyethoxy-2-propanol indicate its thermal stability and lower volatility compared to many other organic solvents. Its LogP value of approximately 1.2 suggests moderate lipophilicity, balancing its ability to interact with both polar and non-polar substances.

Synthesis and Production Methods

The industrial production of 1-butoxyethoxy-2-propanol primarily involves the reaction of ethylene glycol monobutyl ether with propylene oxide. According to manufacturing information, this reaction typically requires specific conditions to ensure optimal yield and product purity.

The general synthesis method involves:

• Starting with excess ethylene glycol monobutyl ether

• Reacting it with propylene oxide under controlled conditions

• Using appropriate catalysts (likely basic catalysts such as potassium hydroxide)

• Conducting the reaction at elevated temperatures to ensure complete conversion

This synthetic route provides an efficient way to produce 1-butoxyethoxy-2-propanol on an industrial scale. U.S. production data from historical records indicates volumes probably greater than 2.27×10⁶ grams in 1979 and 1981, though current production figures may differ significantly.

Industrial Applications and Uses

1-Butoxyethoxy-2-propanol serves various important functions across multiple industries due to its solvent properties and chemical characteristics. Its primary applications include:

Solvent Applications

The compound functions effectively as a solvent for various substances, particularly:

• Waxes and degreasing solutions

• Components in formulations where both water and oil solubility are required

Automotive and Petroleum Industry

In the automotive sector, 1-butoxyethoxy-2-propanol serves as:

• A component in hydraulic fluid formulations

• An anti-stall additive for automotive fuels

• A potential ingredient in specialized automotive products

Chemical Intermediate

The compound is utilized as:

• An intermediate in the production of plasticizers

• A precursor for phosphate ester synthesis

• A building block for other specialty chemicals

Thermodynamic and Spectral Properties

Scientific research has investigated the thermodynamic properties of 1-butoxyethoxy-2-propanol, particularly in binary mixtures with other compounds. These studies provide valuable insights into molecular interactions and behavior under various conditions.

A notable study published in the Journal of Chemical & Engineering Data examined the densities and speeds of sound of 1-butoxyethoxy-2-propanol mixed with various alcohols (1-hexanol, 1-octanol, and 1-decanol) at different temperatures ranging from 293.15 K to 313.15 K.

The research findings included:

• Measurements of excess molar volumes

• Calculations of excess molar isentropic compression

• Analysis of deviation in speeds of sound

• Correlation of excess properties using the Redlich-Kister type polynomial equation

These experimental results were further analyzed using Fourier transform infrared spectroscopy to better understand the molecular interactions between 1-butoxyethoxy-2-propanol and the alcohols. Such thermodynamic studies are crucial for predicting the behavior of this compound in various formulations and applications.

Mass Spectrometry Data

The NIST Mass Spectrometry Data Center has compiled spectral data for 1-butoxyethoxy-2-propanol, which is valuable for analytical identification purposes. The electron ionization mass spectrum provides a characteristic fingerprint that can be used for compound identification and purity assessment in analytical settings.

This spectroscopic data is particularly useful for:

• Quality control in manufacturing

• Research applications requiring compound verification

• Analytical method development

Comparison with Related Compounds

1-Butoxyethoxy-2-propanol belongs to a family of glycol ethers that share similar structural elements but display distinct properties. A comparison with related compounds provides context for understanding its unique characteristics.

Table 2: Comparison of 1-Butoxyethoxy-2-propanol with Related Compounds

Property	1-Butoxyethoxy-2-propanol	1-Butoxy-2-propanol	2-Propanol (Isopropyl Alcohol)
Molecular Formula	C₉H₂₀O₃	C₇H₁₆O₂	C₃H₈O
Molecular Weight	176.25 g/mol	132.2 g/mol	60.10 g/mol
Boiling Point	248.9°C	~170°C (estimate)	82°C
Flash Point	104.3°C	Not provided	11.7°C
Primary Applications	Solvent, hydraulic fluid component, fuel additive	Similar but less complex applications	Disinfectant, solvent, medical applications
Reference

The additional ethoxy group in 1-butoxyethoxy-2-propanol, compared to 1-butoxy-2-propanol, contributes to its higher boiling point and molecular weight. This structural difference affects its solvation properties and applications in industry. Meanwhile, the simpler structure of 2-propanol (isopropyl alcohol) results in significantly different physical properties and applications, particularly its much lower flash point and boiling point.

Current Research and Future Directions

Research into the properties and applications of 1-butoxyethoxy-2-propanol continues to expand our understanding of this versatile compound. Current research focuses include:

• Thermodynamic behavior in mixed solvent systems

• Potential as a green solvent alternative to more hazardous chemicals

• Applications in specialized formulations where conventional solvents are inadequate

Future research directions may include exploring its potential in:

• Pharmaceutical processing

• Advanced materials manufacturing

• Environmentally friendly cleaning formulations